Cas no 1275730-24-9 (2-{[1-(3-Chloro-phenyl)-ethyl]-methyl-amino}-ethanol)

• Product Name: 2-{[1-(3-Chloro-phenyl)-ethyl]-methyl-amino}-ethanol
• CAS No: 1275730-24-9
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 2167867
• Update Time: 2025-11-02

2-{[1-(3-Chloro-phenyl)-ethyl]-methyl-amino}-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(3-Chloro-phenyl)-ethyl]-methyl-amino}-ethanol
• 2-((1-(3-Chlorophenyl)ethyl)(methyl)amino)ethanol
• AM91508
• 2-{[1-(3-chlorophenyl)ethyl]methylamino}-ethanol

• Inchi： 1S/C11H16ClNO/c1-9(13(2)6-7-14)10-4-3-5-11(12)8-10/h3-5,8-9,14H,6-7H2,1-2H3
• InChI Key： AKQGXOAWWQTUCZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C)N(C)CCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-{[1-(3-Chloro-phenyl)-ethyl]-methyl-amino}-ethanol

Comprehensive Guide to 2-{[1-(3-Chloro-phenyl)-ethyl]-methyl-amino}-ethanol (CAS No. 1275730-24-9): Properties, Applications, and Market Insights

2-{[1-(3-Chloro-phenyl)-ethyl]-methyl-amino}-ethanol (CAS No. 1275730-24-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a crucial role in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug development and material science. The compound's 3-Chloro-phenyl moiety and ethanolamine backbone contribute to its versatile reactivity, making it a valuable intermediate in organic synthesis.

The chemical properties of 2-{[1-(3-Chloro-phenyl)-ethyl]-methyl-amino}-ethanol make it particularly useful in medicinal chemistry. Its ability to act as a building block for more complex molecules has led to its incorporation in the development of novel therapeutic agents. Recent studies have explored its potential in targeting specific biochemical pathways, which aligns with the growing demand for precision medicine and personalized therapeutics. These applications are especially relevant in the context of increasing global focus on rare diseases and targeted drug delivery systems.

From a synthetic chemistry perspective, CAS 1275730-24-9 offers several advantages. The compound's stability under various reaction conditions and its compatibility with multiple functional groups make it a preferred choice for multi-step synthetic routes. Pharmaceutical manufacturers value its consistent quality and purity, which are critical factors in GMP-compliant production. The compound's molecular structure, featuring both aromatic and aliphatic components, allows for diverse chemical modifications, enabling the creation of libraries of derivatives for biological screening.

The market for 2-{[1-(3-Chloro-phenyl)-ethyl]-methyl-amino}-ethanol has shown steady growth, driven by expanding research in central nervous system (CNS) therapeutics and neuropharmacology. Industry analysts note increasing procurement of this compound by contract research organizations and academic institutions working on neurotransmitter modulation. The rise of AI-driven drug discovery platforms has further amplified demand, as these systems frequently identify similar structural motifs in virtual screening campaigns. Suppliers have responded by improving production scalability while maintaining stringent quality control measures.

Environmental considerations surrounding 1275730-24-9 have become increasingly important. The chemical industry's shift toward green chemistry principles has prompted investigations into more sustainable synthesis routes for this intermediate. Recent advancements in catalytic processes and solvent-free reactions have shown promise in reducing the environmental footprint of its production. These developments align with broader industry trends toward eco-friendly synthesis and circular economy practices in fine chemical manufacturing.

Analytical characterization of 2-{[1-(3-Chloro-phenyl)-ethyl]-methyl-amino}-ethanol typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure precise structural verification and purity assessment, which are essential for research applications. The compound's spectral properties have been thoroughly documented, facilitating its identification in complex reaction mixtures. This comprehensive analytical data supports its use in quality-by-design (QbD) approaches increasingly adopted by pharmaceutical developers.

Storage and handling protocols for CAS 1275730-24-9 follow standard laboratory practices for amino alcohol compounds. While not classified as hazardous under normal conditions, proper storage in airtight containers under controlled temperatures helps maintain stability. The compound's shelf life can be extended through nitrogen atmosphere packaging, a common practice for sensitive intermediates. These considerations are particularly important for organizations maintaining large inventories for ongoing research programs.

Future prospects for 2-{[1-(3-Chloro-phenyl)-ethyl]-methyl-amino}-ethanol appear promising, with potential applications extending beyond current uses. Emerging research in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs) may create new demand for this structural motif. The compound's compatibility with click chemistry approaches further enhances its utility in modern drug discovery paradigms. As the pharmaceutical industry continues to explore novel target spaces, intermediates like 1275730-24-9 will likely remain valuable tools for medicinal chemists.

For researchers seeking detailed technical information about 2-{[1-(3-Chloro-phenyl)-ethyl]-methyl-amino}-ethanol, comprehensive datasheets are available from reputable suppliers. These documents typically include full spectroscopic characterization, solubility profiles, and recommended storage conditions. The growing availability of structure-activity relationship (SAR) data for derivatives of this compound further enhances its research utility, supporting rational drug design efforts across multiple therapeutic areas.